Cas no 84554-74-5 (3-(3,5-dimethoxyphenyl)piperidine)

• Product Name: 3-(3,5-dimethoxyphenyl)piperidine
• CAS No: 84554-74-5
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 4215232
• PubChem ID: 70549053
• Update Time: 2025-10-17

3-(3,5-dimethoxyphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-(3,5-dimethoxyphenyl)-
• 3-(3,5-dimethoxyphenyl)piperidine
• WHDKWFSFTUSVPW-UHFFFAOYSA-N
• 3-(3,5-dimethoxyphenyl)-piperidine
• SCHEMBL11263002
• 84554-74-5
• EN300-1844125
• AKOS017551653

• Inchi： 1S/C13H19NO2/c1-15-12-6-11(7-13(8-12)16-2)10-4-3-5-14-9-10/h6-8,10,14H,3-5,9H2,1-2H3
• InChI Key： WHDKWFSFTUSVPW-UHFFFAOYSA-N
• SMILES： N1CCCC(C2=CC(OC)=CC(OC)=C2)C1

Computed Properties

• Exact Mass: 221.141578849Da
• Monoisotopic Mass: 221.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(3,5-dimethoxyphenyl)piperidine

3-(3,5-Dimethoxyphenyl)Piperidine: A Comprehensive Overview

The compound 3-(3,5-dimethoxyphenyl)piperidine, identified by the CAS number 84554-74-5, is a fascinating molecule with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of piperidines, which are six-membered cyclic amines with a nitrogen atom in the ring. The presence of the 3,5-dimethoxyphenyl group introduces unique electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications and biological studies.

The synthesis of 3-(3,5-dimethoxyphenyl)piperidine typically involves multi-step reactions, often starting from simple aromatic precursors. The introduction of the methoxy groups at the 3 and 5 positions of the phenyl ring is crucial for modulating the electronic environment of the molecule. These methoxy groups act as electron-donating substituents, which can influence the reactivity of the piperidine ring in subsequent reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

In terms of applications, 3-(3,5-dimethoxyphenyl)piperidine has garnered attention in drug discovery due to its potential as a scaffold for bioactive molecules. The piperidine ring is known for its ability to form hydrogen bonds, which is a critical property for drug-receptor interactions. Additionally, the presence of the dimethoxyphenyl group enhances the molecule's lipophilicity, making it more likely to cross biological membranes. Recent studies have explored its role as a lead compound in anti-inflammatory and antitumor drug development.

The structural versatility of 3-(3,5-dimethoxyphenyl)piperidine also makes it an attractive candidate for materials science applications. For instance, derivatives of this compound have been investigated as potential candidates for organic electronics due to their ability to form stable charge transfer complexes. Researchers have reported promising results in preliminary studies on its use in organic field-effect transistors (OFETs), where its electronic properties contribute to enhanced device performance.

In recent years, there has been growing interest in understanding the pharmacokinetic properties of 3-(3,5-dimethoxyphenyl)piperidine. Studies conducted using advanced analytical techniques such as liquid chromatography-mass spectrometry (LC-MS) have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are crucial for optimizing its use in therapeutic applications and ensuring its safety profile.

In conclusion, 3-(3,5-dimethoxyphenyl)piperidine, with its unique structural features and diverse applications, continues to be a subject of intense research activity. Its role as a versatile building block in organic synthesis and drug discovery underscores its importance in contemporary chemical research. As new methodologies and technologies emerge, we can expect further innovations that will expand the utility of this remarkable compound.